Cas no 1797224-30-6 (1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea)

• Product Name: 1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea
• CAS No: 1797224-30-6
• MF: C₁₇H₁₉F₂N₅O
• MW: 347.362469911575
• CID: 5370286
• Update Time: 2025-10-29

1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-3-[(2-piperidin-1-ylpyrimidin-4-yl)methyl]urea
• 1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea

• Inchi： 1S/C17H19F2N5O/c18-12-8-13(19)10-15(9-12)23-17(25)21-11-14-4-5-20-16(22-14)24-6-2-1-3-7-24/h4-5,8-10H,1-3,6-7,11H2,(H2,21,23,25)
• InChI Key： MIKSZCMTKYFLCC-UHFFFAOYSA-N
• SMILES： N(C1=CC(F)=CC(F)=C1)C(NCC1C=CN=C(N2CCCCC2)N=1)=O

Additional information on 1-(3,5-difluorophenyl)-3-{[2-(piperidin-1-yl)pyrimidin-4-yl]methyl}urea

1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea: A Comprehensive Overview

1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea, also known by its CAS number 1797224-30-6, is a complex organic compound with significant applications in the field of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential therapeutic benefits. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a urea group linked to a 3,5-difluorophenyl moiety and a pyrimidine ring substituted with a piperidine group. The presence of fluorine atoms on the phenyl ring introduces electronic effects that enhance the compound's stability and bioavailability. The pyrimidine ring, a heterocyclic structure, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design.

Recent research has focused on the pharmacokinetic properties of 1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea. Studies have demonstrated that this compound exhibits favorable absorption and distribution profiles, which are critical for its potential use as an orally administered drug. Additionally, its metabolic stability has been evaluated, revealing that it undergoes minimal first-pass metabolism, thereby increasing its bioavailability.

In terms of therapeutic applications, this compound has shown promise in the treatment of various diseases, including cancer and inflammatory conditions. Its ability to inhibit key enzymes involved in these pathological processes has been extensively studied. For instance, recent findings suggest that it acts as a potent inhibitor of certain kinases, which are overexpressed in various cancers. This makes it a potential candidate for targeted therapy.

The synthesis of 1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The synthesis begins with the preparation of the 3,5-difluorophenylurea derivative, followed by the construction of the pyrimidine ring with the piperidine substituent. The final step involves coupling these two fragments to form the complete molecule.

Efforts to optimize the synthesis of this compound have led to the development of more efficient methodologies. For example, recent studies have employed microwave-assisted synthesis to enhance reaction rates and yields. These advancements not only improve the scalability of production but also reduce costs associated with large-scale manufacturing.

In conclusion, 1-(3,5-Difluorophenyl)-3-{[2-(Piperidin-1-yl)Pyrimidin-4-yl]Methyl}Urea represents a significant advancement in medicinal chemistry due to its unique structural features and promising therapeutic potential. As research continues to uncover its full range of applications, this compound is poised to play a crucial role in the development of novel therapeutic agents.